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Compound of Interest

Compound Name: 19-Noretiocholanolone

Cat. No.: B1255105 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. 19-Noretiocholanolone, a metabolite of the anabolic androgenic steroid

nandrolone, requires careful handling and disposal due to its potential health hazards.[1][2]

This guide provides essential, step-by-step procedures for the safe disposal of 19-
Noretiocholanolone, ensuring compliance with general laboratory safety standards.

Hazard Profile of 19-Noretiocholanolone
19-Noretiocholanolone is classified with significant health warnings, underscoring the need

for stringent disposal protocols. According to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), it is suspected of causing cancer and may damage fertility

or the unborn child.[3]

Hazard Statement GHS Classification

Suspected of causing cancer Carcinogenicity, Category 2

May damage fertility or the unborn child Reproductive toxicity, Category 1B

This data is based on GHS classifications provided by the European Chemicals Agency

(ECHA).[3]
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Before beginning the disposal process, it is imperative to handle 19-Noretiocholanolone with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, chemical-resistant gloves, and a lab coat. All handling should be performed in a well-

ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedure
The disposal of 19-Noretiocholanolone must be managed as hazardous chemical waste.

Under no circumstances should it be disposed of down the drain or in regular trash.[4]

Container Selection and Labeling:

Select a waste container that is compatible with 19-Noretiocholanolone and any solvents

used. Plastic containers are often preferred for chemical waste.[5]

The container must be in good condition, with a secure, leak-proof cap.[6]

As soon as the first waste is added, label the container with a hazardous waste tag.[4] The

label must clearly state "Hazardous Waste" and identify the contents, including "19-
Noretiocholanolone" and any other chemicals present, with their approximate

percentages.[4]

Waste Accumulation:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[5][6] This area must be at or near the point of generation.[5]

Keep the waste container closed at all times, except when adding waste.[4][6]

Do not mix incompatible waste streams. While specific incompatibility data for 19-
Noretiocholanolone is not readily available, a general best practice is to avoid mixing it

with strong oxidizing or reducing agents.[6][7]

Disposal of Empty Containers:

An empty container that held 19-Noretiocholanolone must be triple-rinsed with a suitable

solvent capable of removing the residue.[4]
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The rinsate must be collected and disposed of as hazardous waste.[4]

After triple-rinsing, deface or remove all labels from the container before disposing of it as

regular trash.[4]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EH&S) office or a certified

hazardous waste disposal contractor to arrange for the pickup and final disposal of the

waste container.[5]

Do not exceed the accumulation limits for hazardous waste in your SAA, which is typically

55 gallons, or one quart for acutely toxic wastes.[5]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 19-Noretiocholanolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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